Cas no 53234-56-3 (6-Chloro-5-cyanopicolinic acid)
53234-56-3 structure
Product Name:6-Chloro-5-cyanopicolinic acid
CAS No:53234-56-3
MF:C7H3ClN2O2
MW:182.563920259476
MDL:MFCD18258363
CID:1031443
PubChem ID:53433239
Update Time:2025-04-20
6-Chloro-5-cyanopicolinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-5-cyanopicolinic acid
- 6-chloro-5-cyanopyridine-2-carboxylic acid
- 6-chloro-5-cyano-pyridine-2-carboxylic acid
- AK127173
- KB-248450
- QC-11093
- ROPFRDWKBGCDEZ-UHFFFAOYSA-N
- 2-Pyridinecarboxylic acid, 6-chloro-5-cyano-
-
- MDL: MFCD18258363
- Inchi: 1S/C7H3ClN2O2/c8-6-4(3-9)1-2-5(10-6)7(11)12/h1-2H,(H,11,12)
- InChI Key: ROPFRDWKBGCDEZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=CC(C(=O)O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 235
- Topological Polar Surface Area: 74
Experimental Properties
- Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 407°C at 760 mmHg
- Solubility: Slightly soluble (1.8 g/l) (25 º C),
6-Chloro-5-cyanopicolinic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
6-Chloro-5-cyanopicolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE433-200mg |
6-Chloro-5-cyanopicolinic acid |
53234-56-3 | 95+% | 200mg |
817.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE433-50mg |
6-Chloro-5-cyanopicolinic acid |
53234-56-3 | 95+% | 50mg |
327.0CNY | 2021-07-12 | |
| Chemenu | CM178802-1g |
6-chloro-5-cyanopicolinic acid |
53234-56-3 | 95% | 1g |
$580 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C891752-100mg |
6-Chloro-5-cyanopicolinic acid |
53234-56-3 | ≥95% | 100mg |
¥642.60 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C891752-250mg |
6-Chloro-5-cyanopicolinic acid |
53234-56-3 | ≥95% | 250mg |
¥963.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C891752-1g |
6-Chloro-5-cyanopicolinic acid |
53234-56-3 | ≥95% | 1g |
¥2,406.60 | 2022-09-02 | |
| Chemenu | CM178802-1g |
6-chloro-5-cyanopicolinic acid |
53234-56-3 | 95% | 1g |
$580 | 2022-06-11 | |
| Matrix Scientific | 185740-1g |
6-Chloro-5-cyanopicolinic acid, 95% |
53234-56-3 | 95% | 1g |
$826.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C891752-5g |
6-Chloro-5-cyanopicolinic acid |
53234-56-3 | ≥95% | 5g |
¥7,700.40 | 2022-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VE433-100mg |
6-Chloro-5-cyanopicolinic acid |
53234-56-3 | 95+% | 100mg |
622CNY | 2021-05-08 |
6-Chloro-5-cyanopicolinic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:53234-56-3)6-Chloro-5-cyanopicolinic acid
Order Number:A923418
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:36
Price ($):281.0
Email:sales@amadischem.com
6-Chloro-5-cyanopicolinic acid Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:53234-56-3)6-Chloro-5-cyanopicolinic acid
Purity:99%
Quantity:5g
Price ($):281.0